4-methoxy-1-(4-methylphenyl)-6-oxo-N-propylpyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-1-(4-methylphenyl)-6-oxo-N-propylpyridazine-3-carboxamide
• InChI: InChI=1S/C16H19N3O3/c1-4-9-17-16(21)15-13(22-3)10-14(20)19(18-15)12-7-5-11(2)6-8-12/h5-8,10H,4,9H2,1-3H3,(H,17,21)
• InChI Key: PWZYGHLDDWTOFK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=NN(C(=O)C=C1OC)C2=CC=C(C=C2)C
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

4-methoxy-1-(4-methylphenyl)-6-oxo-N-propylpyridazine-3-carboxamide, also known as MP-10, is a synthetic compound that has been widely used in scientific research. MP-10 belongs to the class of pyridazine derivatives and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

Research has been conducted on the synthesis of novel compounds that include structures similar to or derived from "4-methoxy-1-(4-methylphenyl)-6-oxo-N-propylpyridazine-3-carboxamide". These compounds have been evaluated for their potential as anti-inflammatory, analgesic agents, and enzyme inhibitors, indicating a diverse range of applications in medicinal chemistry and drug design.

• Novel compounds derived from visnagenone and khellinone showing significant anti-inflammatory and analgesic activities. These compounds were synthesized and evaluated as cyclooxygenase inhibitors, demonstrating high COX-2 selectivity and potential therapeutic benefits (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Discovery of potent and selective Met kinase inhibitors. The research focused on substituted carboxamides, leading to the development of compounds with improved enzyme potency and aqueous solubility. One such compound showed complete tumor stasis in preclinical models, advancing to clinical trials (Schroeder et al., 2009).
• Evaluation of novel cyclopropanecarboxamide derivatives as potential c-Met kinase inhibitors. These compounds demonstrated moderate to good antitumor activities, with some showing remarkable cytotoxicity against various cancer cell lines, highlighting their potential in cancer therapy (Liu et al., 2020).

Chemical Synthesis and Characterization

The chemical synthesis and structural characterization of related compounds have also been a significant focus. These studies not only expand the chemical knowledge base but also lay the groundwork for the development of new drugs and materials.

• Synthesis of novel annulated products from aminonaphthyridinones, exploring new heterocyclic systems and demonstrating pyrrole-type reactivity. This research contributes to the understanding of chemical reactivity and the development of new synthetic methodologies (Deady & Devine, 2006).
• Investigation into thiophene-3-carboxamide derivatives showing antibacterial and antifungal activities. This study underlines the importance of molecular structure on biological activity and offers insights into the design of new antimicrobial agents (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).